Cas no 68603-42-9 (Amides, coco, N,N-bis(hydroxyethyl))

• Product Name: Amides, coco, N,N-bis(hydroxyethyl)
• CAS No: 68603-42-9
• MF: C₁₃H₁₃Cl₈NO₄
• MW: 530.870616674423
• CID: 58825
• Update Time: 2026-05-14

Amides, coco, N,N-bis(hydroxyethyl) Chemical and Physical Properties

Names and Identifiers

• Amides, coco, N,N-bis(hydroxyethyl)
• Coconut diethanolamide
• 6501
• 6503
• Cocoaciddiethanolamide
• Coconut oil acid diethanolamine
• N,N-Bis(hydroxyethyl)coco amides
• N,N-Bis(hydroxyethyl)coco fatty amides
• CDEA
• Coconut oil fatty acid diethanolamide
• amides,coco,n,n-bis(2-hydroxyethyl)
• Amides,coco,N,N-bis(hydroxyethyl)
• clindrol200cgn
• clindrol202cgn
• clindrolsuperamide100cg
• Coconutacid,diethanolamide
• COCAMIDE DIETHANOLAMINE

• Inchi： 1S/C6H12ClNO/c1-3-8(4-2)6(9)5-7/h3-5H2,1-2H3
• InChI Key： VSIOJDPUQMSMND-UHFFFAOYSA-N
• SMILES： CNC.OC(COC1C=CC(Cl)=CC=1Cl)=O.ClC(C(C(Cl)(Cl)Cl)=O)(Cl)Cl

Computed Properties

• Exact Mass: 0.00000

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.99 (20 C)
• Melting Point: No data available
• Boiling Point: 168-274 ºC
• Flash Point: No data available
• Water Partition Coefficient: 5-10 g/100 mL at 18 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 0.00000
• Vapor Pressure: No data available
• Solubility: 5-10 g/100 mL at 18 ºC

Amides, coco, N,N-bis(hydroxyethyl) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on Amides, coco, N,N-bis(hydroxyethyl)

Professional Introduction to Amides, coco, N,N-bis(hydroxyethyl) (CAS No. 68603-42-9)

Amides, coco, N,N-bis(hydroxyethyl), with the CAS number 68603-42-9, represent a specialized class of chemical compounds that have garnered significant attention in the field of pharmaceuticals and cosmetics due to their unique structural and functional properties. This compound, characterized by its coco (cetyl) backbone and N,N-bis(hydroxyethyl) substitution, exhibits remarkable versatility in various applications, particularly in the formulation of surfactants, emulsifiers, and active ingredients in skincare and pharmaceutical products.

The primary structural feature of Amides, coco, N,N-bis(hydroxyethyl) is its amide linkage, which contributes to its stability and reactivity. The coco moiety provides a hydrophobic component, while the N,N-bis(hydroxyethyl) groups introduce hydrophilic characteristics, making this compound an excellent candidate for applications where both water and oil solubility are required. This balance of hydrophobic and hydrophilic properties is crucial for enhancing the bioavailability of active ingredients in formulations.

In recent years, there has been a growing interest in the use of Amides, coco, N,N-bis(hydroxyethyl) in drug delivery systems due to its ability to form stable complexes with various pharmacologically active molecules. These complexes can improve the solubility and stability of drugs, thereby enhancing their absorption and efficacy. For instance, studies have shown that when combined with poorly soluble drugs, this amide derivative can significantly increase their bioavailability, making it a promising candidate for oral and topical drug delivery formulations.

The compound's surfactant properties also make it valuable in cosmetic formulations. Surfactants play a critical role in creating stable emulsions and suspensions, which are essential for the texture and performance of creams, lotions, and other skincare products. Amides, coco, N.N-bis(hydroxyethyl) is particularly effective in this regard due to its mildness and compatibility with a wide range of other cosmetic ingredients. This has led to its widespread use in luxury skincare brands where product stability and user comfort are paramount.

Moreover, the biodegradability of Amides, coco, N.N-bis(hydroxyethyl) aligns with the increasing demand for environmentally friendly chemical products. Unlike some synthetic surfactants that can be harsh on the skin and harmful to aquatic ecosystems, this compound offers a more sustainable alternative. Its degradation products are less toxic and more easily assimilated by natural environments, making it an eco-conscious choice for manufacturers looking to reduce their environmental footprint.

Recent research has also explored the potential of Amides, coco, N.N-bis(hydroxyethyl) in antimicrobial applications. The compound's ability to disrupt bacterial cell membranes has been investigated as a means to enhance wound healing and prevent infections in medical devices. Preliminary studies suggest that when incorporated into wound care formulations or antimicrobial coatings, this amide derivative can effectively reduce bacterial growth without causing significant irritation to human tissues.

The pharmaceutical industry has also been exploring novel therapeutic applications for Amides, coco, N.N-bis(hydroxyethyl). Its ability to form stable complexes with therapeutic agents opens up possibilities for targeted drug delivery systems that can release drugs at specific sites within the body. This targeted release can improve treatment efficacy while minimizing side effects associated with systemic administration.

In conclusion, Amides, coco, N.N-bis(hydroxyethyl) (CAS No. 68603-42-9) is a multifunctional compound with significant potential in various industries. Its unique structural properties make it an excellent choice for drug delivery systems、cosmetic formulations、and antimicrobial applications. As research continues to uncover new uses for this compound，its importance is likely to grow further，providing innovative solutions for both industrial and medical challenges.